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Compound of Interest

Compound Name:
(R)-2-Amino-2-(naphthalen-1-

yl)acetic acid

Cat. No.: B027094 Get Quote

(R)-2-Amino-2-(naphthalen-1-yl)acetic acid is a non-canonical, chiral amino acid that has

garnered significant interest within the domains of medicinal chemistry and materials science.

Its structure, which incorporates a rigid and sterically demanding naphthalene group directly

attached to the alpha-carbon, imparts unique conformational constraints and lipophilic

characteristics. These features make it a highly valuable building block for synthesizing

complex molecules with precisely controlled three-dimensional architectures.

This guide serves as a comprehensive technical resource for researchers, chemists, and drug

development professionals. It moves beyond a simple recitation of data to explain the causality

behind its synthesis, the significance of its stereochemistry, and its application as a strategic

synthetic intermediate. We will delve into its identifiers, physicochemical properties,

stereoselective synthesis, and potential applications, providing a framework for its effective

utilization in demanding research environments.

Compound Identification and Physicochemical
Properties
Precise identification is paramount for ensuring experimental reproducibility. While the racemic

form is more commonly indexed, the specific (R)-enantiomer is crucial for stereospecific

applications. The CAS number 97611-60-4 is frequently assigned to the racemic mixture, (±)-2-

Amino-2-(naphthalen-1-yl)acetic acid, though it may be used inconsistently by some suppliers
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for individual enantiomers.[1][2] Researchers should always confirm the enantiomeric purity via

appropriate analytical methods (e.g., chiral HPLC) upon acquisition.

Table 1: Core Identifiers for 2-Amino-2-(naphthalen-1-yl)acetic acid

Identifier Value Source

IUPAC Name

(2R)-2-amino-2-
(naphthalen-1-yl)acetic
acid

(Computed)

CAS Number
97611-60-4 (Typically for

racemic)
[1][2]

PubChem CID 2772352 (For racemic) [1][2]

Molecular Formula C₁₂H₁₁NO₂ [1][2]

Molecular Weight 201.22 g/mol [1][2]

InChIKey

SCDZHZMVNQDLCM-

UHFFFAOYSA-N (For

racemic)

[1]

| Canonical SMILES | C1=CC=C2C(=C1)C=CC=C2C(C(=O)O)N |[1] |

Table 2: Computed Physicochemical Properties
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Property Value Source

XLogP3 -0.5 [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 3 [1]

Rotatable Bond Count 2 [1]

Exact Mass 201.078978594 Da [1]

Topological Polar Surface Area 63.3 Å² [1]

Melting Point 197-203 °C [2]

| Appearance | White to yellow crystalline powder |[2] |

The Role of Chirality: A Structural Perspective
The biological and chemical properties of chiral molecules are dictated by their absolute

configuration. The distinction between the (R)- and (S)-enantiomers of 2-amino-2-(naphthalen-

1-yl)acetic acid is critical, as they will interact differently with other chiral entities, such as

enzymes, receptors, or chiral catalysts. The bulky naphthalene ring restricts rotation around the

Cα-C(naphthyl) bond, creating a well-defined spatial orientation for the amino and carboxyl

groups. This conformational rigidity is a desirable trait in drug design, as it can lead to higher

binding affinity and selectivity for a biological target.
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Racemic Mixture
(±)-2-Amino-2-(naphthalen-1-yl)acetic acid

(R)-Enantiomer
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(S)-Enantiomer
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Chiral Resolution
(e.g., Diastereomeric Salt Crystallization,

Enzymatic Resolution, Chiral Chromatography)

Click to download full resolution via product page

Caption: Relationship between the racemic mixture and its constituent enantiomers.

Synthesis and Stereoselective Control
Obtaining enantiomerically pure (R)-2-Amino-2-(naphthalen-1-yl)acetic acid is a non-trivial

synthetic challenge. Direct asymmetric synthesis or resolution of the racemic mixture are the

two primary strategies.

Conceptual Workflow: Asymmetric Strecker Synthesis
A prevalent method for synthesizing α-amino acids is the Strecker synthesis. An asymmetric

variant can be employed to favor the formation of the desired (R)-enantiomer. This approach

relies on a chiral auxiliary or catalyst to direct the stereochemical outcome of the key

nucleophilic addition step.
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Asymmetric Strecker Synthesis Pathway

Naphthalene-1-
carbaldehyde

Chiral Imine
Intermediate

+ α-Aminonitrile
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+ (R)-2-Amino-2-
(naphthalen-1-yl)acetic acid

  

Chiral Amine
(e.g., (R)-PEA)

Cyanide Source
(e.g., TMSCN)

Acid Hydrolysis
(e.g., HCl)

Click to download full resolution via product page

Caption: Conceptual workflow for the asymmetric synthesis of the target compound.

Experimental Protocol: General Procedure for Chiral
Resolution
This protocol describes a generalized method for resolving the racemic mixture via

diastereomeric salt formation, a robust and scalable technique.

1. Racemate Preparation:

Synthesize racemic 2-amino-2-(naphthalen-1-yl)acetic acid using a standard, non-
asymmetric method (e.g., classical Strecker synthesis from 1-naphthaldehyde, ammonia,
and hydrogen cyanide, followed by hydrolysis).

2. Selection of Resolving Agent:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b027094?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Choose a commercially available, enantiomerically pure resolving agent. For a racemic
carboxylic acid, a chiral base is required. Common choices include (+)-cinchonine, (-)-
brucine, or (R)-(+)-α-phenylethylamine. The choice of agent and solvent is critical and often
requires empirical screening to find conditions that yield well-formed, easily separable
crystals of one diastereomer.

3. Diastereomeric Salt Formation:

Dissolve the racemic amino acid (1.0 eq.) in a suitable hot solvent (e.g., methanol, ethanol,
or an aqueous mixture).
In a separate flask, dissolve the chiral resolving agent (0.5-1.0 eq.) in the same solvent.
Slowly add the resolving agent solution to the amino acid solution with stirring. The total
volume should be minimized to ensure saturation upon cooling.

4. Selective Crystallization:

Allow the solution to cool slowly to room temperature, and then potentially to a lower
temperature (e.g., 4 °C) to induce crystallization. One diastereomeric salt should
preferentially crystallize due to lower solubility.
Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

5. Liberation of the Enantiomer:

Suspend the collected diastereomeric salt crystals in water.
Acidify the mixture (e.g., with 1M HCl) to a pH of ~1-2 to protonate the carboxyl group of the
amino acid and the chiral base.
This breaks the salt, precipitating the enantiomerically enriched amino acid, while the
protonated chiral base remains in the aqueous solution.
Collect the solid (R)-2-amino-2-(naphthalen-1-yl)acetic acid by filtration, wash with water,
and dry under vacuum.

6. Purity Assessment:

Determine the enantiomeric excess (e.e.) of the product using chiral HPLC or by converting
a small sample to a diastereomeric derivative (e.g., a Mosher's ester) for NMR analysis. The
mother liquor can be processed to recover the other enantiomer.
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Applications in Pharmaceutical Research and
Development
The primary value of (R)-2-amino-2-(naphthalen-1-yl)acetic acid lies in its role as a versatile

synthetic intermediate.[2] Its unique structure is leveraged to build larger molecules with

specific therapeutic functions.

Peptidomimetics: Incorporation into peptide sequences can enforce specific secondary

structures (e.g., turns or helices) and increase resistance to enzymatic degradation. The

bulky naphthalene group can also participate in crucial π-π stacking or hydrophobic

interactions within a receptor's binding pocket.

Anti-inflammatory and Analgesic Agents: The naphthalene moiety is a well-known

pharmacophore present in several non-steroidal anti-inflammatory drugs (NSAIDs), such as

Naproxen.[3] This compound serves as a valuable starting point for developing novel

analogues with potentially improved efficacy or side-effect profiles.[2]

Asymmetric Catalysis: Derivatives of this amino acid can be employed as chiral ligands for

transition metal catalysts, facilitating a wide range of asymmetric transformations in organic

synthesis.

Safety and Handling
Specific, comprehensive safety data for (R)-2-amino-2-(naphthalen-1-yl)acetic acid is not

widely documented. Therefore, it must be handled with the standard precautions applicable to

all new or uncharacterized laboratory chemicals.

Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a lab

coat, and chemical-resistant gloves (e.g., nitrile) when handling the compound.

Engineering Controls: Handle the solid powder in a well-ventilated area or a chemical fume

hood to avoid inhalation of dust.

Hazard Statements (General for related compounds): While not specific to this molecule,

related aryl acetic acids are often classified as harmful if swallowed, causing skin irritation,

and causing serious eye damage. Assume similar hazards.
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Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[4]

Conclusion
(R)-2-Amino-2-(naphthalen-1-yl)acetic acid is more than just a chemical compound; it is a

strategic tool for molecular design. Its rigid, chiral scaffold provides a reliable platform for

introducing specific steric and electronic properties into target molecules. A thorough

understanding of its identifiers, properties, and stereoselective synthesis is essential for any

researcher aiming to leverage its potential in drug discovery, asymmetric synthesis, or

materials science. As with any specialized reagent, careful analytical verification of its

stereochemical purity is a prerequisite for its successful application in high-stakes research and

development projects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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